BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 2-
Formylphenylboronic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Formylphenylboronic acid

Cat. No.: B151174

This guide provides crucial safety protocols, handling procedures, and disposal plans for 2-
Formylphenylboronic acid, tailored for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Chemical Identifier:

Name: 2-Formylphenylboronic acid

Synonyms: 2-(Dihydroxyboryl)benzaldehyde, 2-Boronobenzaldehyde[1][2]

CAS Number: 40138-16-7[1][3]

Molecular Formula: C7H7BOs3[1][4]

Molecular Weight: 149.94 g/mol [1][4]

Hazard Identification and GHS Classification

2-Formylphenylboronic acid is classified as a hazardous substance.[3] The following table
summarizes its GHS classifications:
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation 2
[4]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[1][4]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][4]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
outlines the recommended equipment for handling 2-Formylphenylboronic acid.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[5]

To protect eyes from contact,
which can cause serious

irritation.[5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[5]

[6]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[5]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[5]

[6]

To prevent respiratory tract
irritation.[5][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 2-Formylphenylboronic acid.

e Preparation:

o Ensure a certified chemical fume hood is used for all handling procedures.[5][7]
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o Verify that an eyewash station and safety shower are readily accessible and unobstructed.

[3][5]
o The work area should be clean and free of clutter.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

o

Avoid the formation and inhalation of dust and aerosols.[1][7]

[¢]

Use appropriate tools, such as a spatula, for transfers to minimize dust generation.[6]

[e]

Keep the container tightly closed when not in use.[1][6]

[e]

Wash hands thoroughly with soap and water after handling and before breaks.[1][5]

o

Do not eat, drink, or smoke in the laboratory.[5]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]
o The recommended storage temperature is 2-8 °C.[1][2]
o This compound is moisture-sensitive; store under an inert gas.[1]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Type

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[1]

Skin Contact

Take off immediately all contaminated clothing.
Wash skin with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.[1]

Remove person to fresh air and keep

Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]
) Clean mouth with water. Get medical attention.
Ingestion

[3] Do not induce vomiting.

Spill and Disposal Plan

Spill Containment and Cleanup:

for hazardous waste disposal.[3][5]

Waste Disposal:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[5]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[3][5]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

o All waste generated from the use of 2-Formylphenylboronic acid, including contaminated

PPE and empty containers, must be considered hazardous waste.[5]

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://www.sigmaaldrich.com/JP/en/sds/aldrich/431958?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/431958?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/431958?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC359360050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.fishersci.com/store/msds?partNumber=AC359360050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.fishersci.com/store/msds?partNumber=AC359360050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/product/b151174?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1]

e Do not pour waste down the drain.[1][5]

Diagram of Handling Workflow
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Caption: Workflow for handling 2-Formylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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